4-(diethylamino)-N-(3-fluorophenyl)benzamide

• IUPAC Name: 4-(diethylamino)-N-(3-fluorophenyl)benzamide
• InChI: InChI=1S/C17H19FN2O/c1-3-20(4-2)16-10-8-13(9-11-16)17(21)19-15-7-5-6-14(18)12-15/h5-12H,3-4H2,1-2H3,(H,19,21)
• InChI Key: LAKVKBJIBAZHNO-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C1=CC=C(C=C1)C(=O)NC2=CC(=CC=C2)F
• Molecular Formula: C17H19FN2O
• Molecular Weight: 286.34 g/mol

Description

Synthesis Analysis

The synthesis of related benzamide compounds involves strategic organic reactions, often employing green chemistry principles. For instance, the synthesis of 4-amino-N-[2 (diethylamino) ethyl] benzamide derivatives utilizes ion-associate reactions at room temperature, signifying a methodological approach relevant for creating 4-(diethylamino)-N-(3-fluorophenyl)benzamide derivatives (Mostafa et al., 2023). Continuous flow processes and microreactors have also been explored for the efficient synthesis of closely related compounds, demonstrating the potential for scalable and controlled synthesis pathways (Qian, Baxendale, & Ley, 2010).

Molecular Structure Analysis

Investigations into the molecular structure of benzamide derivatives reveal insights into their chemical stability and reactivity. For instance, studies on the crystal structure of related compounds, such as 3,5-bis[4-(diethylamino)benzylidene]-1-methyl-4-piperidone, provide valuable information on molecular conformation, which is critical for understanding the structure-activity relationships of benzamides (Nesterov et al., 2003).

Chemical Reactions and Properties

The chemical reactivity of benzamide derivatives often involves interactions with bioactive molecules, ion-pair complex formation, and the ability to undergo various organic reactions. The ion-associate complex formation between bioactive molecules and organic molecules, as explored in the synthesis of procainamide derivatives, is a key aspect of their chemical behavior, highlighting their potential in bioactive molecule interactions (Mostafa et al., 2023).

Physical Properties Analysis

The physical properties of benzamide derivatives, including their solubility, melting points, and stability, are crucial for their application in various fields. The synthesis and characterization of compounds like diethyl-2-[5-(4-fluorophenyl)-7-(trifluoromethyl)pyrazolo[1,5-a]pyrimidine-3-carboxamido]pentanedioate shed light on these aspects, offering insights into how structural modifications impact physical properties (Ju, Hongguang, & Jiufu, 2015).

Chemical Properties Analysis

The chemical properties, such as reactivity towards different reagents, stability under various conditions, and the ability to participate in chemical reactions, define the utility of benzamide derivatives in chemical synthesis and potential pharmaceutical applications. Studies on the reactivity and stability of related compounds, including the investigation of their electrophysiological activity, provide a foundation for understanding the chemical properties of 4-(diethylamino)-N-(3-fluorophenyl)benzamide (Morgan et al., 1990).

Mechanism of Action

Without specific information on the intended use or biological activity of “4-(diethylamino)-N-(3-fluorophenyl)benzamide”, it’s difficult to predict its mechanism of action.

Safety and Hazards

The safety and hazards associated with “4-(diethylamino)-N-(3-fluorophenyl)benzamide” would depend on its specific properties. As with all chemicals, appropriate safety precautions should be taken when handling and storing the compound.

Future Directions

The potential applications and future directions for “4-(diethylamino)-N-(3-fluorophenyl)benzamide” would depend on its properties and activity. It could potentially be of interest in fields such as medicinal chemistry, materials science, or chemical biology, among others.